(8R,8As)-1,2,3,5,6,7,8,8a-octahydroindolizin-8-amine
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Description
(8R,8As)-1,2,3,5,6,7,8,8a-octahydroindolizin-8-amine is a useful research compound. Its molecular formula is C8H16N2 and its molecular weight is 140.23. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmaceutical Applications
(8R,8As)-1,2,3,5,6,7,8,8a-Octahydroindolizin-8-amine and its derivatives have been the focus of various research studies, primarily in the field of synthetic organic chemistry and pharmaceutical applications. A key area of interest is the synthesis of enantiomerically pure compounds, which are valuable in pharmaceutical research.
Enantioselective Synthesis : Zhang et al. (2017) demonstrated a homochiral synthesis of octahydro-5,5-dimethylindolizin-7-amine, a compound structurally related to (8R,8As)-octahydroindolizin-8-amine. This synthesis is significant for pharmaceutical applications, using a Novozym 435-mediated kinetic resolution in its key step (Zhang et al., 2017).
Synthesis of Derivatives : Research by Pandey et al. (2007) included the synthesis of derivatives like 1-deoxy-8-epi-castanospermine, showing inhibition of certain enzymes. This study highlights the potential of these compounds in inhibiting specific biological targets (Pandey et al., 2007).
Building Blocks for Pharmacologically Active Compounds : Jammula et al. (2015) reported a dehydrative annulation strategy for constructing the octahydroindolizine framework. This method allows for the synthesis of pharmacologically important small molecules based on indolizine framework (Jammula et al., 2015).
Spectroscopy and Chemical Analysis
Studies have also been conducted to understand the physical and chemical properties of these compounds, contributing to their characterization and potential applications.
- NMR Spectroscopy Studies : Mokotoff and Hill (1988) utilized ultra-high field NMR spectroscopy to study the conformational preferences of compounds similar to (8R,8As)-octahydroindolizin-8-amine. This research is crucial for understanding the molecular structure and behavior of these compounds (Mokotoff & Hill, 1988).
Chemical Synthesis and Reactions
Further, the compound has been used in various synthetic routes, demonstrating its versatility and potential in chemical synthesis.
Single-Step Synthesis : Rivera et al. (2013) described a single-step synthesis of a series of meso di-Mannich bases from a cyclic aminal related to (8R,8As)-octahydroindolizin-8-amine. This research showcases the potential for efficient synthesis of complex molecules (Rivera et al., 2013).
Asymmetric Syntheses : Zhang et al. (2011) developed synthetic approaches for new building blocks similar to (8R,8As)-octahydroindolizin-8-amine, demonstrating its utility in creating various organic compounds (Zhang et al., 2011).
Properties
IUPAC Name |
(8R,8aS)-1,2,3,5,6,7,8,8a-octahydroindolizin-8-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2/c9-7-3-1-5-10-6-2-4-8(7)10/h7-8H,1-6,9H2/t7-,8+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHXUPEAVNUWGDU-SFYZADRCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2CCCN2C1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H]2CCCN2C1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1993250-73-9 |
Source
|
Record name | rac-(8R,8aS)-octahydroindolizin-8-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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